Imidazo[1,2-a]pyrazine-2-carboxylic acid

• IUPAC Name: imidazo[1,2-a]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)5-4-10-2-1-8-3-6(10)9-5/h1-4H,(H,11,12)
• InChI Key: KVRLBPBHYUWTAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C=N1)C(=O)O
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID90506485
• Molecular Weight: 163.13 g/mol
• CAS RN: 77112-53-9

Description

Imidazo[1,2-a]pyrazine-2-carboxylic acid is a versatile scaffold in organic synthesis and drug development. It has been used in the development of various synthetic methods due to its reactivity and multifarious biological activity.

Synthesis Analysis

The synthesis of Imidazo[1,2-a]pyrazine-2-carboxylic acid involves various methods. One of the methods includes the reaction between an aryl aldehyde and 2-aminopyridine or 2-aminopyrazine. The product generated in situ undergoes [4 + 1] cycloaddition.

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyrazine-2-carboxylic acid is based on the pattern and position of the substitution. The structure is versatile and acts as a scaffold in organic synthesis and drug development.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrazine-2-carboxylic acid is known for its reactivity. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyrazine derivatives.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyrazine-2-carboxylic acid has a molecular weight of 163.14. It is a solid substance that should be stored in a refrigerator.

Scientific Research Applications

Pharmaceuticals: Anti-Cancer Agents

Imidazo[1,2-a]pyrazine derivatives have been explored for their potential as anti-cancer drugs. .

Materials Science: Optoelectronic Devices

These compounds exhibit potential in materials science, particularly in the development of optoelectronic devices. .

Sensors: Chemical Detection

The luminescent properties of imidazo[1,2-a]pyrazine derivatives also make them useful in sensor technology for chemical detection. .

Imaging: Emitters for Confocal Microscopy

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Organic Synthesis: Versatile Scaffold

Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis. .

Drug Development: Reactivity and Biological Activity

The compound’s reactivity and diverse biological activity make it a valuable scaffold in drug development. .

Safety and Hazards

Imidazo[1,2-a]pyrazine-2-carboxylic acid is classified as a warning substance according to the GHS07 pictogram. It may cause harm if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future developments of Imidazo[1,2-a]pyrazine-2-carboxylic acid are likely to be based on the pattern and position of the substitution. Its versatility in organic synthesis and drug development suggests that it could be used to develop new synthetic methods and drugs.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrazine-2-carboxylic acid is a versatile scaffold in organic synthesis and drug development . It has been found to act as a covalent anticancer agent , targeting the KRAS G12C-mutated NCI-H358 cells .

Mode of Action

The compound interacts with its targets through a process known as covalent inhibition . This involves the compound binding to its target in a way that forms a covalent bond, leading to the inhibition of the target’s function .

Biochemical Pathways

It is known that the compound plays a role in the phosphorylation process that activates nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) .

Pharmacokinetics

The compound is known to be solid at room temperature and is typically stored in a refrigerator . These properties may influence its bioavailability.

Result of Action

Imidazo[1,2-a]pyrazine-2-carboxylic acid has demonstrated potent and broad-spectrum anti-influenza activity, especially for the oseltamivir-resistant H1N1/pdm09 strain . It induces clustering of the viral nucleoprotein , which could disrupt the virus’s ability to replicate.

Action Environment

The action, efficacy, and stability of Imidazo[1,2-a]pyrazine-2-carboxylic acid can be influenced by various environmental factors. For instance, the compound’s storage conditions can affect its stability . Additionally, the compound’s efficacy may vary depending on the specific strain of virus or type of cancer cell it is acting upon .

Q & A

Q1: What are the potential applications of imidazo[1,2-a]pyrazine-2-carboxylic acid derivatives in medicinal chemistry?

A1: Recent research suggests that imidazo[1,2-a]pyrazine-2-carboxylic acid can be used as a scaffold to synthesize novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives with promising antimicrobial activities [, ]. These derivatives were synthesized via a condensation reaction with various aliphatic and aromatic amines.

Q2: What kind of antimicrobial activity has been observed with these derivatives?

A2: While the exact mechanism of action remains to be elucidated, several synthesized N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives demonstrated promising in vitro activity against a range of Gram-positive and Gram-negative bacteria, as well as some fungal species [, ]. Notably, these compounds exhibited moderate inhibitory effects against human pathogenic microorganisms, suggesting their potential as lead compounds for the development of new antimicrobial agents.

Q3: How were the newly synthesized imidazo[1,2-a]pyrazine-2-carboxylic acid derivatives characterized?

A3: Researchers utilized a combination of spectroscopic and analytical techniques to confirm the structures of the synthesized compounds. These included Infrared Spectroscopy (IR), ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) [, ].